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Compound of Interest

Compound Name:
Ethyl thiomorpholine-3-carboxylate

hydrochloride

Cat. No.: B137994 Get Quote

In the landscape of medicinal chemistry, certain molecular frameworks, known as "privileged

scaffolds," serve as versatile starting points for the development of novel therapeutics due to

their ability to bind to multiple biological targets.[1] The thiomorpholine moiety, a six-membered

saturated heterocycle containing both sulfur and nitrogen, has emerged as one such prominent

scaffold.[1][2] Its unique stereoelectronic properties and conformational flexibility allow for

strategic modifications that can significantly influence biological activity. Ethyl thiomorpholine-
3-carboxylate hydrochloride is a key derivative of this scaffold, serving as a critical building

block for synthesizing more complex, pharmacologically active molecules.

This technical guide provides a comprehensive overview of Ethyl thiomorpholine-3-
carboxylate hydrochloride, detailing its fundamental properties, a validated workflow for its

characterization, and its role within the broader context of drug development. The information

presented herein is intended for researchers, chemists, and drug development professionals

seeking to leverage this compound in their scientific endeavors.

Core Physicochemical & Structural Characteristics
Ethyl thiomorpholine-3-carboxylate hydrochloride is the hydrochloride salt of the ethyl ester

of thiomorpholine-3-carboxylic acid. The addition of the hydrochloride group enhances the

compound's stability and solubility in aqueous media, which is often advantageous for handling

and subsequent reactions. Its core properties are summarized below.
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Property Value Source

Molecular Formula C₇H₁₄ClNO₂S PubChem[3]

Molecular Weight 211.71 g/mol PubChem, SCBT[3][4]

CAS Number 159381-07-4 PubChem, SCBT[3][4]

IUPAC Name
ethyl thiomorpholine-3-

carboxylate;hydrochloride
PubChem[3]

Synonyms
Thiomorpholine-3-carboxylic

acid ethyl ester hydrochloride
SCBT[4]

Appearance White Solid (Typical) Thermo Fisher Scientific[5]

Parent Compound
Ethyl thiomorpholine-3-

carboxylate
PubChem[3]

Synthesis and Quality Control: A Self-Validating
Workflow
The synthesis of Ethyl thiomorpholine-3-carboxylate hydrochloride typically involves a

multi-step process. While numerous specific synthetic routes exist for thiomorpholine

derivatives[6], a common conceptual pathway involves the formation of the core thiomorpholine

ring, followed by esterification and salt formation. The trustworthiness of the final compound

relies on a rigorous, multi-faceted analytical characterization workflow where each step

validates the others.

Conceptual Synthesis and Purification Workflow
The synthesis must be meticulously planned to control impurities. The following diagram

illustrates a logical workflow, beginning from precursor molecules and culminating in a highly

pure, characterized final product. The causality is clear: each step builds upon the successful

completion of the previous one, with purification being a critical gatekeeper to ensure the

quality of the intermediate for the next reaction.
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Caption: Conceptual workflow for synthesis and purification.
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Analytical Characterization Protocol
To ensure the identity, purity, and structural integrity of the synthesized compound, a self-

validating analytical protocol is essential. This involves orthogonal methods that provide

complementary information.

Objective: To confirm the structure and assess the purity of Ethyl thiomorpholine-3-
carboxylate hydrochloride.

Methodology:

Visual Inspection:

Step 1.1: Observe the physical state and color of the sample. It should be a white to off-

white solid.[5]

Causality: A significant deviation in color may indicate the presence of impurities or

degradation.

Purity Assessment via High-Performance Liquid Chromatography (HPLC):

Step 2.1: Prepare a standard solution of the compound in a suitable solvent (e.g.,

Methanol/Water).

Step 2.2: Inject the solution into an HPLC system equipped with a C18 column and a UV

detector.

Step 2.3: Run a gradient elution method to separate the main compound from any

potential impurities.

Step 2.4: Analyze the resulting chromatogram. Purity is determined by the area

percentage of the main peak.

Causality: HPLC provides a quantitative measure of purity, which is critical for its use in

sensitive applications like drug synthesis.[7]

Identity Confirmation via Mass Spectrometry (MS):
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Step 3.1: Infuse the sample solution into an LC-MS system.

Step 3.2: Acquire the mass spectrum in positive ion mode.

Step 3.3: Look for the molecular ion peak corresponding to the free base (Ethyl

thiomorpholine-3-carboxylate). The expected [M+H]⁺ value is approximately 176.07 Da.

Causality: MS provides a direct measurement of the molecular weight, offering

unambiguous confirmation of the compound's identity.

Structural Elucidation via Nuclear Magnetic Resonance (NMR) Spectroscopy:

Step 4.1: Dissolve the sample in a deuterated solvent (e.g., DMSO-d₆ or D₂O).

Step 4.2: Acquire ¹H and ¹³C NMR spectra.

Step 4.3: Analyze the spectra for characteristic peaks: the ethyl group (a triplet and a

quartet), and the protons of the thiomorpholine ring. The integration of the peaks in the ¹H

NMR should correspond to the number of protons in the structure.

Causality: NMR provides detailed information about the chemical environment and

connectivity of atoms, confirming the precise molecular structure.

The diagram below illustrates how these techniques work in concert to provide a

comprehensive and trustworthy characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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